![molecular formula C18H27FN2O B6124857 2-[4-cyclopentyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol](/img/structure/B6124857.png)
2-[4-cyclopentyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-cyclopentyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively researched for its potential use in various scientific applications. This compound is also known by its trade name, Flibanserin, and has been used in the treatment of female sexual dysfunction.
Mechanism of Action
The mechanism of action of 2-[4-cyclopentyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves the modulation of several neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. This compound has been shown to increase dopamine and norepinephrine levels in the prefrontal cortex, which may be responsible for its effects on sexual desire and function.
Biochemical and Physiological Effects:
In addition to its effects on sexual function, this compound has also been shown to have other biochemical and physiological effects. This compound has been shown to decrease anxiety and increase wakefulness in animal studies.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-cyclopentyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments include its well-established mechanism of action and its potential use in the treatment of female sexual dysfunction. However, the limitations of using this compound in lab experiments include its potential for side effects and its limited availability.
Future Directions
There are several future directions for research on 2-[4-cyclopentyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol. These include the development of new formulations with improved pharmacokinetic properties, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential use in the treatment of other conditions, such as depression and anxiety. Additionally, further research is needed to better understand the long-term effects of this compound on sexual function and overall health.
Synthesis Methods
The synthesis of 2-[4-cyclopentyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves several steps. The first step involves the reaction of 2-chloroethanol with cyclopentylmagnesium bromide to produce 2-cyclopentylethanol. The second step involves the reaction of 2-cyclopentylethanol with 2-fluorobenzylpiperazine to produce this compound.
Scientific Research Applications
2-[4-cyclopentyl-1-(2-fluorobenzyl)-2-piperazinyl]ethanol has been extensively researched for its potential use in the treatment of female sexual dysfunction. This compound has been shown to increase sexual desire and improve sexual function in women with hypoactive sexual desire disorder.
properties
IUPAC Name |
2-[4-cyclopentyl-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27FN2O/c19-18-8-4-1-5-15(18)13-20-10-11-21(14-17(20)9-12-22)16-6-2-3-7-16/h1,4-5,8,16-17,22H,2-3,6-7,9-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEJOJHRGTKBJGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCN(C(C2)CCO)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.